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Introduction
YK11 is a synthetic steroidal selective androgen receptor modulator (SARM) that has garnered

significant interest for its potent anabolic effects on skeletal muscle.[1][2] Unlike many other

SARMs, YK11's primary mechanism of action involves the induction of Follistatin (Fst), a potent

inhibitor of myostatin.[1][3][4][5] Myostatin is a transforming growth factor-β (TGF-β)

superfamily member that negatively regulates muscle growth. By inhibiting myostatin, YK11
effectively promotes myogenic differentiation and muscle hypertrophy.[2][6] This document

provides detailed protocols and data on the analysis of key muscle-specific gene expression in

response to YK11 treatment, offering valuable insights for researchers in muscle biology and

drug development.

Mechanism of Action
YK11 acts as a partial agonist of the androgen receptor (AR).[1][3] Upon binding to the AR, it

triggers a signaling cascade that leads to a significant increase in the expression of Follistatin.

[4][5][7] Follistatin, in turn, neutralizes myostatin, thereby removing the brakes on muscle

growth. This leads to an upregulation of myogenic regulatory factors (MRFs), including

Myogenic Differentiation Factor (MyoD), Myogenic Factor 5 (Myf5), and Myogenin, which are

critical for the differentiation of myoblasts into mature muscle fibers.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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